Cas no 899913-85-0 (2-{5-(3,4-dichlorophenyl)-2,2-dimethyl-2H-imidazol-4-ylsulfanyl}-N-(4-fluorophenyl)acetamide)

• Product Name: 2-{5-(3,4-dichlorophenyl)-2,2-dimethyl-2H-imidazol-4-ylsulfanyl}-N-(4-fluorophenyl)acetamide
• CAS No: 899913-85-0
• MF: C₁₉H₁₆Cl₂FN₃OS
• MW: 424.319244384766
• CID: 5847331
• PubChem ID: 22428808
• Update Time: 2025-06-09

2-{5-(3,4-dichlorophenyl)-2,2-dimethyl-2H-imidazol-4-ylsulfanyl}-N-(4-fluorophenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• F3168-0675
• AKOS001792280
• 2-((5-(3,4-dichlorophenyl)-2,2-dimethyl-2H-imidazol-4-yl)thio)-N-(4-fluorophenyl)acetamide
• 2-{[5-(3,4-dichlorophenyl)-2,2-dimethyl-2H-imidazol-4-yl]sulfanyl}-N-(4-fluorophenyl)acetamide
• 899913-85-0
• 2-{5-(3,4-dichlorophenyl)-2,2-dimethyl-2H-imidazol-4-ylsulfanyl}-N-(4-fluorophenyl)acetamide

• Inchi： 1S/C19H16Cl2FN3OS/c1-19(2)24-17(11-3-8-14(20)15(21)9-11)18(25-19)27-10-16(26)23-13-6-4-12(22)5-7-13/h3-9H,10H2,1-2H3,(H,23,26)
• InChI Key： JNRLIIKNGUINTP-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)C1C(=NC(C)(C)N=1)SCC(NC1C=CC(=CC=1)F)=O)Cl

Computed Properties

• Exact Mass: 423.0375169g/mol
• Monoisotopic Mass: 423.0375169g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 620
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 79.1Ų

Additional information on 2-{5-(3,4-dichlorophenyl)-2,2-dimethyl-2H-imidazol-4-ylsulfanyl}-N-(4-fluorophenyl)acetamide

Introduction to Compound with CAS No. 899913-85-0 and Its Applications in Modern Pharmaceutical Research

The compound with the CAS number 899913-85-0 is a highly specialized molecule that has garnered significant attention in the field of pharmaceutical research. Its systematic name, 2-{5-(3,4-dichlorophenyl)-2,2-dimethyl-2H-imidazol-4-ylsulfanyl}-N-(4-fluorophenyl)acetamide, reflects its complex structural features and potential biological activities. This introduction aims to provide a comprehensive overview of the compound, its chemical properties, and its emerging applications in medicinal chemistry and drug development.

At the core of understanding this compound lies its intricate molecular structure. The presence of multiple functional groups, including a sulfanyl group linked to an imidazole ring and an acetamide moiety, contributes to its unique chemical behavior. The 3,4-dichlorophenyl substituent enhances its lipophilicity, making it a promising candidate for membrane interactions, while the 4-fluorophenyl group introduces electronic properties that can modulate reactivity and binding affinity.

In recent years, there has been a surge in research focused on developing novel therapeutic agents with enhanced efficacy and reduced side effects. Compounds like the one with CAS no. 899913-85-0 are being explored for their potential in targeting various biological pathways. For instance, studies have suggested that the sulfanyl-imidazole scaffold may interact with enzymes involved in inflammation and oxidative stress, making it a valuable tool in the development of anti-inflammatory and antioxidant drugs.

The acetamide group in the molecular structure is particularly noteworthy for its role in drug design. Acetamides are known to enhance metabolic stability while maintaining good solubility, which are critical factors for drug bioavailability. Furthermore, the fluorine atom in the 4-fluorophenyl group can influence the compound's pharmacokinetic properties by affecting its binding affinity to biological targets. This has led to increased interest in fluorinated derivatives as they often exhibit improved pharmacological profiles.

One of the most exciting areas of research involving this compound is its potential application in oncology. Preclinical studies have indicated that molecules with similar structural motifs may inhibit kinases and other enzymes overexpressed in cancer cells. The combination of lipophilicity provided by the 3,4-dichlorophenyl group and the ability of the sulfanyl-imidazole ring to engage with biological targets makes this compound a promising lead for further development.

The synthesis of such complex molecules requires meticulous attention to detail and advanced synthetic techniques. Researchers have been leveraging modern methodologies such as transition metal-catalyzed cross-coupling reactions to construct the intricate framework efficiently. These synthetic advances have not only facilitated access to compounds like the one with CAS no. 899913-85-0 but also paved the way for exploring related analogs with tailored properties.

In addition to oncology, this compound has shown promise in other therapeutic areas. For example, its structural features suggest potential activity against neurological disorders by interacting with receptors or ion channels involved in neuronal function. The ability of the sulfanyl group to form hydrogen bonds and its interaction with aromatic moieties make it a versatile scaffold for designing molecules that can cross the blood-brain barrier.

The role of computational chemistry and molecular modeling has been instrumental in understanding the behavior of this compound. By simulating its interactions with biological targets, researchers can predict binding affinities and optimize lead structures before moving into costly wet-lab experiments. This interdisciplinary approach has accelerated drug discovery pipelines significantly.

Emerging data also highlight the importance of green chemistry principles in synthesizing complex pharmaceuticals. The development of sustainable synthetic routes for compounds like those with CAS no. 899913-85-0 not only reduces environmental impact but also improves cost-efficiency by minimizing waste and energy consumption. These efforts align with global initiatives to promote sustainable practices in pharmaceutical manufacturing.

The future prospects for this compound are promising, with ongoing research aimed at elucidating its full pharmacological spectrum. Collaborative efforts between academic institutions and pharmaceutical companies are crucial for translating these findings into clinical applications. As our understanding of biological pathways continues to expand, compounds like this one will play an increasingly important role in developing targeted therapies.

In conclusion, the compound with CAS no. 899913-85-0, characterized by its systematic name 2-{5-(3,4-dichlorophenyl)-2,2-dimethyl-2H-imidazol-4-ylsulfanyl}-N-(4-fluorophenyl)acetamide, represents a significant advancement in pharmaceutical research. Its unique structural features and promising biological activities make it a valuable candidate for further exploration across multiple therapeutic areas. As research progresses, this compound is poised to contribute significantly to the development of next-generation therapeutics.